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molecular formula BH3O3 B081242 Boric acid-11B CAS No. 13813-78-0

Boric acid-11B

Cat. No. B081242
CAS RN: 13813-78-0
M. Wt: 62.031 g/mol
InChI Key: KGBXLFKZBHKPEV-IGMARMGPSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07473492B2

Procedure details

207.6 Grams (2.0 mols) of trimethyl borate was added to 522 g (3.0 mols) of diethylene glycol monomethacrylate. The mixture was heated to 60° C. with stirring in a dry air atmosphere. The mixture was kept at 60° C. for 1 hour, followed by heating to 75° C. After the temperature reached 75° C., the pressure in the system was gradually reduced. The system was kept at a pressure of 2.67 kPa (20 mmHg) or lower for 6 hours to remove volatile matters produced with progress of ester interchange reaction of boric acid and excess trimethyl borate, followed by filtration to obtain 515 g of a polymerizable boron-containing compound H (an esterification product of boric acid with diethylene glycol monomethacrylate) represented by the formula (2). An infrared absorption spectrum of the resulting polymerizable boron-containing compound H was measured to confirm that the absorption band originating from hydroxyl group at 3300 cm−1 disappeared.
Name
trimethyl borate
Quantity
2 mol
Type
reactant
Reaction Step One
Name
diethylene glycol monomethacrylate
Quantity
522 g
Type
reactant
Reaction Step One
[Compound]
Name
ester
Name
boric acid
Name
trimethyl borate

Identifiers

REACTION_CXSMILES
[B:1]([O:6][CH3:7])([O:4][CH3:5])[O:2][CH3:3].C(OCCOCCO)(=O)C(C)=C>>[B:1]([OH:6])([OH:4])[OH:2].[B:1]([O:6][CH3:7])([O:4][CH3:5])[O:2][CH3:3]

Inputs

Step One
Name
trimethyl borate
Quantity
2 mol
Type
reactant
Smiles
B(OC)(OC)OC
Name
diethylene glycol monomethacrylate
Quantity
522 g
Type
reactant
Smiles
C(C(=C)C)(=O)OCCOCCO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
with stirring in a dry air atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
by heating to 75° C
CUSTOM
Type
CUSTOM
Details
reached 75° C.
WAIT
Type
WAIT
Details
The system was kept at a pressure of 2.67 kPa (20 mmHg) or lower for 6 hours
Duration
6 h
CUSTOM
Type
CUSTOM
Details
to remove volatile matters

Outcomes

Product
Details
Reaction Time
 1 h
[Compound]
Name
ester
Type
product
Smiles
Name
boric acid
Type
product
Smiles
B(O)(O)O
Name
trimethyl borate
Type
product
Smiles
B(OC)(OC)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07473492B2

Procedure details

207.6 Grams (2.0 mols) of trimethyl borate was added to 522 g (3.0 mols) of diethylene glycol monomethacrylate. The mixture was heated to 60° C. with stirring in a dry air atmosphere. The mixture was kept at 60° C. for 1 hour, followed by heating to 75° C. After the temperature reached 75° C., the pressure in the system was gradually reduced. The system was kept at a pressure of 2.67 kPa (20 mmHg) or lower for 6 hours to remove volatile matters produced with progress of ester interchange reaction of boric acid and excess trimethyl borate, followed by filtration to obtain 515 g of a polymerizable boron-containing compound H (an esterification product of boric acid with diethylene glycol monomethacrylate) represented by the formula (2). An infrared absorption spectrum of the resulting polymerizable boron-containing compound H was measured to confirm that the absorption band originating from hydroxyl group at 3300 cm−1 disappeared.
Name
trimethyl borate
Quantity
2 mol
Type
reactant
Reaction Step One
Name
diethylene glycol monomethacrylate
Quantity
522 g
Type
reactant
Reaction Step One
[Compound]
Name
ester
Name
boric acid
Name
trimethyl borate

Identifiers

REACTION_CXSMILES
[B:1]([O:6][CH3:7])([O:4][CH3:5])[O:2][CH3:3].C(OCCOCCO)(=O)C(C)=C>>[B:1]([OH:6])([OH:4])[OH:2].[B:1]([O:6][CH3:7])([O:4][CH3:5])[O:2][CH3:3]

Inputs

Step One
Name
trimethyl borate
Quantity
2 mol
Type
reactant
Smiles
B(OC)(OC)OC
Name
diethylene glycol monomethacrylate
Quantity
522 g
Type
reactant
Smiles
C(C(=C)C)(=O)OCCOCCO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
with stirring in a dry air atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
by heating to 75° C
CUSTOM
Type
CUSTOM
Details
reached 75° C.
WAIT
Type
WAIT
Details
The system was kept at a pressure of 2.67 kPa (20 mmHg) or lower for 6 hours
Duration
6 h
CUSTOM
Type
CUSTOM
Details
to remove volatile matters

Outcomes

Product
Details
Reaction Time
 1 h
[Compound]
Name
ester
Type
product
Smiles
Name
boric acid
Type
product
Smiles
B(O)(O)O
Name
trimethyl borate
Type
product
Smiles
B(OC)(OC)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07473492B2

Procedure details

207.6 Grams (2.0 mols) of trimethyl borate was added to 522 g (3.0 mols) of diethylene glycol monomethacrylate. The mixture was heated to 60° C. with stirring in a dry air atmosphere. The mixture was kept at 60° C. for 1 hour, followed by heating to 75° C. After the temperature reached 75° C., the pressure in the system was gradually reduced. The system was kept at a pressure of 2.67 kPa (20 mmHg) or lower for 6 hours to remove volatile matters produced with progress of ester interchange reaction of boric acid and excess trimethyl borate, followed by filtration to obtain 515 g of a polymerizable boron-containing compound H (an esterification product of boric acid with diethylene glycol monomethacrylate) represented by the formula (2). An infrared absorption spectrum of the resulting polymerizable boron-containing compound H was measured to confirm that the absorption band originating from hydroxyl group at 3300 cm−1 disappeared.
Name
trimethyl borate
Quantity
2 mol
Type
reactant
Reaction Step One
Name
diethylene glycol monomethacrylate
Quantity
522 g
Type
reactant
Reaction Step One
[Compound]
Name
ester
Name
boric acid
Name
trimethyl borate

Identifiers

REACTION_CXSMILES
[B:1]([O:6][CH3:7])([O:4][CH3:5])[O:2][CH3:3].C(OCCOCCO)(=O)C(C)=C>>[B:1]([OH:6])([OH:4])[OH:2].[B:1]([O:6][CH3:7])([O:4][CH3:5])[O:2][CH3:3]

Inputs

Step One
Name
trimethyl borate
Quantity
2 mol
Type
reactant
Smiles
B(OC)(OC)OC
Name
diethylene glycol monomethacrylate
Quantity
522 g
Type
reactant
Smiles
C(C(=C)C)(=O)OCCOCCO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
with stirring in a dry air atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
by heating to 75° C
CUSTOM
Type
CUSTOM
Details
reached 75° C.
WAIT
Type
WAIT
Details
The system was kept at a pressure of 2.67 kPa (20 mmHg) or lower for 6 hours
Duration
6 h
CUSTOM
Type
CUSTOM
Details
to remove volatile matters

Outcomes

Product
Details
Reaction Time
 1 h
[Compound]
Name
ester
Type
product
Smiles
Name
boric acid
Type
product
Smiles
B(O)(O)O
Name
trimethyl borate
Type
product
Smiles
B(OC)(OC)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07473492B2

Procedure details

207.6 Grams (2.0 mols) of trimethyl borate was added to 522 g (3.0 mols) of diethylene glycol monomethacrylate. The mixture was heated to 60° C. with stirring in a dry air atmosphere. The mixture was kept at 60° C. for 1 hour, followed by heating to 75° C. After the temperature reached 75° C., the pressure in the system was gradually reduced. The system was kept at a pressure of 2.67 kPa (20 mmHg) or lower for 6 hours to remove volatile matters produced with progress of ester interchange reaction of boric acid and excess trimethyl borate, followed by filtration to obtain 515 g of a polymerizable boron-containing compound H (an esterification product of boric acid with diethylene glycol monomethacrylate) represented by the formula (2). An infrared absorption spectrum of the resulting polymerizable boron-containing compound H was measured to confirm that the absorption band originating from hydroxyl group at 3300 cm−1 disappeared.
Name
trimethyl borate
Quantity
2 mol
Type
reactant
Reaction Step One
Name
diethylene glycol monomethacrylate
Quantity
522 g
Type
reactant
Reaction Step One
[Compound]
Name
ester
Name
boric acid
Name
trimethyl borate

Identifiers

REACTION_CXSMILES
[B:1]([O:6][CH3:7])([O:4][CH3:5])[O:2][CH3:3].C(OCCOCCO)(=O)C(C)=C>>[B:1]([OH:6])([OH:4])[OH:2].[B:1]([O:6][CH3:7])([O:4][CH3:5])[O:2][CH3:3]

Inputs

Step One
Name
trimethyl borate
Quantity
2 mol
Type
reactant
Smiles
B(OC)(OC)OC
Name
diethylene glycol monomethacrylate
Quantity
522 g
Type
reactant
Smiles
C(C(=C)C)(=O)OCCOCCO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
with stirring in a dry air atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
by heating to 75° C
CUSTOM
Type
CUSTOM
Details
reached 75° C.
WAIT
Type
WAIT
Details
The system was kept at a pressure of 2.67 kPa (20 mmHg) or lower for 6 hours
Duration
6 h
CUSTOM
Type
CUSTOM
Details
to remove volatile matters

Outcomes

Product
Details
Reaction Time
 1 h
[Compound]
Name
ester
Type
product
Smiles
Name
boric acid
Type
product
Smiles
B(O)(O)O
Name
trimethyl borate
Type
product
Smiles
B(OC)(OC)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.